Cas no 1268334-99-1 (5-Bromo-1-ethyl-1H-pyrazole)

5-Bromo-1-ethyl-1H-pyrazole is a brominated pyrazole derivative with a molecular formula of C5H7BrN2. This heterocyclic compound is characterized by the presence of a bromine substituent at the 5-position and an ethyl group at the 1-position of the pyrazole ring. It serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety enhances its reactivity, making it suitable for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its stable structure and well-defined reactivity profile facilitate precise modifications, enabling its use in the construction of complex molecular frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

5-Bromo-1-ethyl-1H-pyrazole structure

Product Name:5-Bromo-1-ethyl-1H-pyrazole

CAS No:1268334-99-1

MF:C₅H₇BrN₂

MW:175.026479959488

MDL:MFCD18447684

CID:1037311

PubChem ID:52644196

Update Time:2025-05-28

5-Bromo-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-ethyl-1H-pyrazole
- 5-bromo-1-ethylpyrazole
- AK110068
- KB-244750
- MolPort-016-631-616
- 1268334-99-1
- 1H-pyrazole, 5-bromo-1-ethyl-
- MFCD18447684
- 1-ethyl-5-bromopyrazole
- AKOS006315862
- CS-0215509
- EN300-255126
- DTXSID50680497
- F17300
- SCHEMBL24526832
- STL587525
- LS-10019
- ALBB-028849
- DB-368293
- 5-broMo-1-ethyl-1Hpyrazole
- MDL： MFCD18447684
- Inchi： 1S/C5H7BrN2/c1-2-8-5(6)3-4-7-8/h3-4H,2H2,1H3
- InChI Key： GHCZXPXCEJYMOF-UHFFFAOYSA-N
- SMILES： BrC1=CC=NN1CC

Computed Properties

Exact Mass: 173.97926g/mol
Monoisotopic Mass: 173.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 17.8Å²

5-Bromo-1-ethyl-1H-pyrazole Pricemore >>

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Alichem	A049000431-250mg	5-Bromo-1-ethyl-1h-pyrazole	1268334-99-1	95%	250mg	680.00 USD	2021-06-01
Alichem	A049000431-500mg	5-Bromo-1-ethyl-1h-pyrazole	1268334-99-1	95%	500mg	980.00 USD	2021-06-01
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Apollo Scientific	OR956652-1g	5-Bromo-1-ethyl-1H-pyrazole	1268334-99-1	95%	1g	£445.00	2025-02-21
abcr	AB294574-500 mg	5-Bromo-1-ethyl-1H-pyrazole; 95%	1268334-99-1		500MG	€313.80	2022-03-03